Cas no 2680697-62-3 (benzyl N-{2,3-dibromo-5H,6H,7H,8H-imidazo1,2-apyridin-6-yl}carbamate)

Benzyl N-{2,3-dibromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl}carbamate is a brominated imidazopyridine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its dibromo-substituted structure enhances reactivity, making it a valuable intermediate in the synthesis of bioactive compounds. The benzyl carbamate group provides stability while allowing selective deprotection for further functionalization. This compound is particularly useful in the development of heterocyclic scaffolds for drug discovery, offering versatility in modifications. High purity and well-defined stereochemistry ensure reproducibility in synthetic pathways. Its unique structural features may contribute to studies targeting enzyme inhibition or receptor modulation, particularly in neurological and oncological research.
benzyl N-{2,3-dibromo-5H,6H,7H,8H-imidazo1,2-apyridin-6-yl}carbamate structure
2680697-62-3 structure
Product Name:benzyl N-{2,3-dibromo-5H,6H,7H,8H-imidazo1,2-apyridin-6-yl}carbamate
CAS No:2680697-62-3
MF:C15H15Br2N3O2
MW:429.106501817703
CID:5622733
PubChem ID:165934169
Update Time:2025-10-11

benzyl N-{2,3-dibromo-5H,6H,7H,8H-imidazo1,2-apyridin-6-yl}carbamate Chemical and Physical Properties

Names and Identifiers

    • benzyl N-{2,3-dibromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl}carbamate
    • EN300-28304120
    • 2680697-62-3
    • benzyl N-{2,3-dibromo-5H,6H,7H,8H-imidazo1,2-apyridin-6-yl}carbamate
    • Inchi: 1S/C15H15Br2N3O2/c16-13-14(17)20-8-11(6-7-12(20)19-13)18-15(21)22-9-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,18,21)
    • InChI Key: YBGQUGDDJFLNNB-UHFFFAOYSA-N
    • SMILES: BrC1=C(N=C2CCC(CN21)NC(=O)OCC1C=CC=CC=1)Br

Computed Properties

  • Exact Mass: 428.95105g/mol
  • Monoisotopic Mass: 426.95310g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 56.2Ų

benzyl N-{2,3-dibromo-5H,6H,7H,8H-imidazo1,2-apyridin-6-yl}carbamate Pricemore >>

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Additional information on benzyl N-{2,3-dibromo-5H,6H,7H,8H-imidazo1,2-apyridin-6-yl}carbamate

Comprehensive Overview of Benzyl N-{2,3-dibromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl}carbamate (CAS No. 2680697-62-3)

The compound benzyl N-{2,3-dibromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl}carbamate (CAS No. 2680697-62-3) is a brominated heterocyclic derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the imidazo[1,2-a]pyridine core and dibromo substitution, make it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly interested in this compound due to its potential bioactivity and versatility in synthetic chemistry.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in medicinal chemistry and the need for innovative therapeutic agents. The imidazo[1,2-a]pyridine scaffold, in particular, has garnered attention for its presence in FDA-approved drugs and its role in targeting various biological pathways. The dibromo functionalization of this scaffold, as seen in benzyl N-{2,3-dibromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl}carbamate, introduces additional reactivity and potential pharmacological properties, making it a subject of ongoing studies.

From a synthetic perspective, the carbamate group in this compound offers a handle for further derivatization, enabling the creation of diverse analogs. This flexibility aligns with current trends in fragment-based drug design and combinatorial chemistry, where modular building blocks are essential. The compound’s CAS No. 2680697-62-3 serves as a unique identifier, facilitating its procurement and citation in academic and industrial research.

Environmental and regulatory considerations also play a role in the interest surrounding this compound. With growing emphasis on green chemistry and sustainable synthesis, researchers are exploring eco-friendly methods to produce brominated heterocycles like benzyl N-{2,3-dibromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl}carbamate. Innovations in catalytic bromination and solvent-free reactions are being investigated to reduce waste and improve efficiency.

In the context of drug discovery, the compound’s potential applications span multiple therapeutic areas. Preliminary studies suggest that derivatives of imidazo[1,2-a]pyridine exhibit antimicrobial, antiviral, and anti-inflammatory properties. The dibromo substitution could further enhance these activities by influencing molecular interactions with biological targets. As such, this compound is a promising candidate for hit-to-lead optimization campaigns.

The agrochemical sector also benefits from the exploration of benzyl N-{2,3-dibromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl}carbamate. Brominated heterocycles are known for their pesticidal and herbicidal activities, and this compound’s structural features may contribute to the development of new crop protection agents. With increasing global focus on food security and sustainable agriculture, such innovations are highly sought after.

Analytical characterization of CAS No. 2680697-62-3 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the compound’s purity and structural integrity, which are critical for reproducible research outcomes. The availability of high-quality reference standards further supports its use in rigorous scientific investigations.

In summary, benzyl N-{2,3-dibromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl}carbamate represents a versatile and scientifically significant compound with broad applicability. Its role in medicinal chemistry, agrochemical development, and material science underscores its importance in contemporary research. As the scientific community continues to uncover its potential, this compound is poised to contribute to groundbreaking discoveries in multiple fields.

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